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Compound of Interest

Compound Name: 2-Chloro-5-iodopyrimidine

Cat. No.: B183918 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
iodopyrimidine
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-5-iodopyrimidine (CAS No. 32779-38-7). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.
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Property Value Reference

CAS Number 32779-38-7 [1][2]

Molecular Formula C₄H₂ClIN₂ [2]

Molecular Weight 240.43 g/mol [2]

Appearance Solid

Purity ≥98% [2]

Storage Temperature 4°C, protect from light [2]

Signal Word Warning [1]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[1]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling 2-Chloro-5-iodopyrimidine from

receipt to disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the label information matches the order details (Chemical Name, CAS Number,

quantity).

Ensure the container is tightly sealed.

2. Preparation and Engineering Controls:

All handling of 2-Chloro-5-iodopyrimidine should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3]
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

Before starting work, ensure all necessary Personal Protective Equipment (PPE) is available

and in good condition.

3. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

Hand Protection: Wear chemical-impermeable gloves.[3]

Skin and Body Protection: Wear a lab coat or protective clothing to prevent skin contact.[3][5]

Respiratory Protection: If dust or aerosols are generated and ventilation is inadequate, use a

NIOSH-approved respirator.[4]

4. Weighing and Aliquoting:

Perform these tasks in a designated area within the chemical fume hood to minimize dust

formation.[3]

Use non-sparking tools.[3]

Keep the container tightly closed when not in use.[5][6]

5. Dissolving and Reactions:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

If heating is required, use a well-controlled heating mantle or water bath.

6. Storage:

Store the container in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed to prevent moisture and air sensitivity.[5][6]

Store away from incompatible materials such as strong oxidizing agents.
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7. Spill Management:

In case of a spill, evacuate personnel from the immediate area.[3]

Avoid dust formation.[3]

Wear appropriate PPE, including respiratory protection.

Sweep up the spilled solid and place it into a suitable, closed container for disposal.[6]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Emergency First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[1][3] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get

medical advice.[1]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove

contact lenses if present and easy to do. Continue rinsing and consult a doctor immediately.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan
Waste Collection: All waste materials contaminated with 2-Chloro-5-iodopyrimidine,

including empty containers, disposable gloves, and contaminated labware, should be

collected in a designated, labeled, and sealed hazardous waste container.

Disposal Method: Dispose of the chemical waste at an approved waste disposal plant in

accordance with local, state, and federal regulations.[5][6] Do not dispose of it down the

drain.
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Handling Workflow Diagram

Workflow for Handling 2-Chloro-5-iodopyrimidine
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Caption: Logical workflow for the safe handling of 2-Chloro-5-iodopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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